Cas no 1369494-15-4 (methyl 2-amino-2-(1H-indol-2-yl)acetate)

• Product Name: methyl 2-amino-2-(1H-indol-2-yl)acetate
• CAS No: 1369494-15-4
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 6121784
• PubChem ID: 57362559
• Update Time: 2025-05-20

methyl 2-amino-2-(1H-indol-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-(1H-indol-2-yl)acetate
• 1H-Indole-2-acetic acid, α-amino-, methyl ester
• EN300-1833240
• 1369494-15-4
• methyl alpha-aminoindol-2-ylacetate

• Inchi： 1S/C11H12N2O2/c1-15-11(14)10(12)9-6-7-4-2-3-5-8(7)13-9/h2-6,10,13H,12H2,1H3
• InChI Key： PVGMUJUOMSHOEX-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C=C1C(N)C(OC)=O

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.1Ų

Experimental Properties

• Density: 1.283±0.06 g/cm3(Predicted)
• Boiling Point: 372.2±27.0 °C(Predicted)
• pka: 16.65±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-amino-2-(1H-indol-2-yl)acetate

Recent Advances in the Study of Methyl 2-amino-2-(1H-indol-2-yl)acetate (CAS: 1369494-15-4) in Chemical Biology and Pharmaceutical Research

Methyl 2-amino-2-(1H-indol-2-yl)acetate (CAS: 1369494-15-4) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its indole core and amino acid ester functionality, serves as a versatile building block for the synthesis of bioactive molecules. Recent studies have explored its role in the development of novel therapeutics, particularly in the areas of oncology, neurology, and infectious diseases. The unique structural features of this compound enable it to interact with various biological targets, making it a promising candidate for drug discovery.

One of the key areas of research involving methyl 2-amino-2-(1H-indol-2-yl)acetate is its application in the synthesis of indole-based small molecules with potential anticancer activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory effects against several cancer cell lines, including breast and lung cancer. The researchers utilized structure-activity relationship (SAR) studies to optimize the compound's efficacy, leading to the identification of a lead candidate with improved pharmacokinetic properties. These findings highlight the compound's potential as a scaffold for developing next-generation anticancer agents.

In addition to its anticancer properties, methyl 2-amino-2-(1H-indol-2-yl)acetate has also been investigated for its neuroprotective effects. A recent study in ACS Chemical Neuroscience reported that certain derivatives of this compound showed significant activity in protecting neuronal cells from oxidative stress, a key factor in neurodegenerative diseases such as Alzheimer's and Parkinson's. The study suggested that the compound's ability to modulate oxidative stress pathways could be leveraged to develop novel neuroprotective therapies. Further preclinical studies are underway to validate these findings and explore the compound's mechanism of action in greater detail.

The synthetic versatility of methyl 2-amino-2-(1H-indol-2-yl)acetate has also been exploited in the development of antimicrobial agents. A 2022 publication in Bioorganic & Medicinal Chemistry Letters described the synthesis of a series of indole-based compounds derived from this scaffold, which exhibited broad-spectrum activity against drug-resistant bacterial strains. The researchers attributed the compounds' efficacy to their ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of existing antibiotics. This discovery opens new avenues for addressing the growing challenge of antibiotic resistance.

Despite these promising findings, challenges remain in the clinical translation of methyl 2-amino-2-(1H-indol-2-yl)acetate-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and rigorous testing. However, the compound's demonstrated versatility and biological activity make it a valuable tool for advancing research in chemical biology and drug discovery. Future studies are expected to focus on refining its pharmacological properties and exploring its potential in combination therapies.

In conclusion, methyl 2-amino-2-(1H-indol-2-yl)acetate (CAS: 1369494-15-4) represents a promising scaffold for the development of novel therapeutics across multiple disease areas. Its unique structural features and demonstrated biological activity underscore its potential as a key player in the next generation of pharmaceutical agents. Continued research and development efforts are essential to fully realize its therapeutic potential and address the unmet medical needs of patients worldwide.